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Compound of Interest

Compound Name: 1,4-Oxazepan-6-one

Cat. No.: B12820161

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. A
comprehensive Material Safety Data Sheet (MSDS) for 1,4-Oxazepan-6-one is not readily
available in the public domain. The information presented herein is a compilation of data from
suppliers and analogous chemical structures. All handling of this chemical should be conducted
by trained personnel with appropriate personal protective equipment (PPE) in a controlled
laboratory setting.

Introduction

1,4-Oxazepan-6-one is a heterocyclic compound of interest in medicinal chemistry and drug
development due to its structural motif, which is present in various biologically active
molecules. As a relatively novel building block, detailed safety and toxicological data are
limited. This guide aims to provide a summary of the available information on its safety,
handling, and physical properties to ensure its responsible use in a research and development
environment.

Physicochemical Properties

Quantitative data for 1,4-Oxazepan-6-one is limited. The following table summarizes available
information, primarily from chemical suppliers.
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Property Value Source

Molecular Formula CsHsNO2 Supplier Data
Molecular Weight 115.13 g/mol Supplier Data
Appearance White to off-white solid Supplier Data
Purity >95% Supplier Data
Storage Temperature 2-8°C Supplier Data

Hazard Identification and Safety Precautions

Due to the lack of a specific MSDS, a precautionary approach is essential. The potential
hazards are inferred from the general reactivity of similar heterocyclic ketones and lactams.

Potential Hazards:

o Acute Toxicity: The acute toxicological properties have not been fully investigated. Assume
the compound is harmful if swallowed, inhaled, or in contact with skin.

o Skin Corrosion/Irritation: May cause skin irritation.
» Eye Damage/Irritation: May cause serious eye irritation.

» Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if
inhaled.

Recommended Safety Precautions:
e Engineering Controls: Handle in a well-ventilated area, preferably within a fume hood.
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear nitrile or neoprene gloves, a lab coat, and closed-toe shoes.
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o Respiratory Protection: If handling as a powder or generating dust, use a NIOSH-
approved respirator with an appropriate particulate filter.

» Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.

Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Use only in a chemical fume hood.

Keep away from incompatible materials such as strong oxidizing agents.
Storage:

e Store in a tightly sealed container.

e Keep in a cool, dry, and well-ventilated place.

 Recommended storage temperature is 2-8°C.

First Aid Measures

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Consult a
physician.

o Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.

e Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

 Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Consult a physician.
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Experimental Workflow: Safe Handling of a
Chemical with Limited Safety Data

The following diagram outlines a general workflow for the safe handling and use of a chemical
like 1,4-Oxazepan-6-one, for which comprehensive safety data is not available.
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Workflow for Handling Chemicals with Limited Safety Data

Preparation Phase
Literature & MSDS Search
(Assume Hazards if Data is Absent)

:

Risk Assessment
(Identify Potential Hazards & Exposures)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

roceed to Handling

Handling Phase

[Work in a Fume HOO(D
Weighing and Transfer
(Use Low-Dust Techniques)
Geaction Setup & Monitoring]

fter Experiment

Post-Handling Phase

Gecontamination of Glassware & Surfaces)

;

Waste Disposal
(Follow Institutional Guidelines)

Groper Storage of Unused ChemicaD

Click to download full resolution via product page

Caption: General workflow for handling chemicals with limited safety data.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12820161?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12820161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Conclusion

While 1,4-Oxazepan-6-one is a valuable building block in drug discovery and development, the
lack of comprehensive safety data necessitates a cautious and well-informed approach to its
handling. Researchers and laboratory personnel must adhere to strict safety protocols, utilize
appropriate personal protective equipment, and handle the compound in a controlled
environment to minimize potential risks. As more research is conducted with this molecule, it is
anticipated that more detailed toxicological and safety information will become available. Until
then, treating 1,4-Oxazepan-6-one with the highest degree of care is paramount.

 To cite this document: BenchChem. [Technical Guide: Safety, Handling, and Properties of
1,4-Oxazepan-6-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12820161#1-4-oxazepan-6-one-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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